Cas no 13137-27-4 ()

• CAS No: 13137-27-4
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 898595
• PubChem ID: 261564
• Update Time: 2025-04-19

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H13N5O2/c1-5-2-6(16)10(17-5)15-4-14-7-8(11)12-3-13-9(7)15/h3-6,10,16H,2H2,1H3,(H2,11,12,13)
• InChI Key： WVZQHHLJBYLMKB-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

• Exact Mass: 235.10692467g/mol
• Monoisotopic Mass: 235.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 99.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines